Cas no 108773-18-8 (2(3H)-Benzothiazolone,4-hydroxy-7-[2-(methylamino)ethyl]-)

• Product Name: 2(3H)-Benzothiazolone,4-hydroxy-7-[2-(methylamino)ethyl]-
• CAS No: 108773-18-8
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 128159
• PubChem ID: 13814285
• Update Time: 2025-04-18

2(3H)-Benzothiazolone,4-hydroxy-7-[2-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,4-hydroxy-7-[2-(methylamino)ethyl]-
• 2(3H)-Benzothiazolone,4-hydroxy-7-[2-(methylamino)ethyl]-(9CI)
• 2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethoxy-
• 4-hydr
• 4-hydroxy-7,8-dimethoxy-1-benzopyran-2-one
• 4-hydroxy-7,8-dimethoxy-2H-1-benzopyran-2-one
• 4-hydroxy-7,8-dimethoxy-2H-chromen-2-one
• 4-hydroxy-7,8-dimethoxycoumarin
• 4-Hydroxy-7,8-dimethoxy-cumarin
• 4-Hydroxy-7.8-dimethoxycumarin
• 4-hydroxy-7-[2-(N-methylamino)ethyl]benzothiazol-2(3H)-one
• 4-hydroxy-7-< 2-(N-methylamino)ethyl> benzothiazol-2(3H)-one
• CHEMBL2070336
• CTK0J3218
• CHEMBL17550
• 7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol
• 108773-18-8
• 4-HYDROXY-7-[2-(METHYLAMINO)ETHYL]-3H-1,3-BENZOTHIAZOL-2-ONE
• SCHEMBL14077127

• Inchi： 1S/C10H12N2O2S/c1-11-5-4-6-2-3-7(13)8-9(6)15-10(14)12-8/h2-3,11,13H,4-5H2,1H3,(H,12,14)
• InChI Key： IBHJXXJFOZEGEQ-UHFFFAOYSA-N
• SMILES： S1C(NC2=C(C=CC(=C12)CCNC)O)=O

Computed Properties

• Exact Mass: 224.06206
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 65.38
• LogP: 1.86030